Cas no 415705-21-4 (2(1H)-Pyrimidinone,5-fluoro-3,4-dihydro-1-b-L-ribofuranosyl-4-thioxo-)

• Product Name: 2(1H)-Pyrimidinone,5-fluoro-3,4-dihydro-1-b-L-ribofuranosyl-4-thioxo-
• CAS No: 415705-21-4
• MF: C₉H₁₁FN₂O₅S
• MW: 278.257444620132
• CID: 326549
• PubChem ID: 118855878
• Update Time: 2025-04-19

2(1H)-Pyrimidinone,5-fluoro-3,4-dihydro-1-b-L-ribofuranosyl-4-thioxo- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyrimidinone,5-fluoro-3,4-dihydro-1-b-L-ribofuranosyl-4-thioxo-
• 5-FLUORO-4-THIOXO-1-(β-L-RIBOFURANOSYL)URACIL
• 5-FLUORO-4-THIOXO-1-(beta-L-RIBOFURANOSYL)URACIL
• 415705-21-4

• Inchi： 1S/C9H11FN2O5S/c10-3-1-12(9(16)11-7(3)18)8-6(15)5(14)4(2-13)17-8/h1,4-6,8,13-15H,2H2,(H,11,16,18)/t4-,5-,6-,8-/m0/s1
• InChI Key： WYQCVEGKYDIJJY-TYQACLPBSA-N
• SMILES： S=C1C(=CN(C(N1)=O)[C@@H]1[C@H]([C@H]([C@H](CO)O1)O)O)F

Computed Properties

• Exact Mass: 278.03700
• Monoisotopic Mass: 278.03727079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 134Ų

Experimental Properties

• PSA: 139.80000
• LogP: -1.34350